Cas no 86604-86-6 (2-chloro-6-(trifluoromethyl)-1H-1,3-benzodiazole)

• Product Name: 2-chloro-6-(trifluoromethyl)-1H-1,3-benzodiazole
• CAS No: 86604-86-6
• MF: C₈H₄ClF₃N₂
• MW: 220.578970909119
• MDL: MFCD08236702
• CID: 61004
• PubChem ID: 337905
• Update Time: 2025-05-23

2-chloro-6-(trifluoromethyl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(trifluoromethyl)benzimidazole
• 2-chloro-5-(trifluoromethyl)-1Hbenzo[d]imidazole
• 2-Chloro-5-(trifluoromethyl)-1H-benzo[d]imidazole
• 2-Chloro-6-(trifluoromethyl)-1H-benzimidazole
• 2-chloro-6-(trifluoromethyl)-1H-benzo[d]imidazole
• 2-chloro-6-(trifluoromethyl)benzimidazole
• 1H-BENZIMIDAZOLE, 2-CHLORO-5-(TRIFLUOROMETHYL)-
• 2-chloro-5-trifluoromethyl-1H-benzimidazole
• NSC357929
• 2-chloro-5-(trifluoromethyl)-1H-1,3-benzodiazole
• CZQXWSPZVZKNRM-UHFFFAOYSA-N
• SBB05458
• 2-chloro-6-(trifluoromethyl)-1H-1,3-benzodiazole
• 1H-Benzimidazole, 2-chloro-5-(trifluoromethyl)- (9CI)
• 2-Chloro-6-(trifluoromethyl)-1H-benzimidazole (ACI)
• 2-Chloro-5-(trifluoromethyl)-1H-benzimidazole
• 2-Chloro-5-trifluoromethyl-1H-benzoimidazole
• 2-Chloro-5-trifluoromethylbenzimidazole
• 2-Chloro-6-trifluoromethyl-1H-benzimidazole
• CS-D0341
• 2-chloro-5-(trifluoromethyl)-1-H-1,3-benzimidazole
• 2-Chloro-6-trifluoromethyl-1H-benzoimidazole
• DTXSID10320327
• DB-014077
• AKOS015969477
• J-508911
• MFCD12963759
• TS-01515
• 86604-86-6
• NSC-357929
• MFCD08236702
• AKOS015851125
• SCHEMBL666767
• 2-chloro-5-(trifluoromethyl)-1H-1,3-benzimidazole
• SY031667

• MDL： MFCD08236702
• Inchi： 1S/C8H4ClF3N2/c9-7-13-5-2-1-4(8(10,11)12)3-6(5)14-7/h1-3H,(H,13,14)
• InChI Key： CZQXWSPZVZKNRM-UHFFFAOYSA-N
• SMILES： FC(C1C=C2C(N=C(N2)Cl)=CC=1)(F)F

Computed Properties

• Exact Mass: 220.00200
• Monoisotopic Mass: 220.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 28.7

Experimental Properties

• Density: 1.569
• Boiling Point: 322.1°C at 760 mmHg
• Flash Point: 322.1 °C at 760 mmHg
• Refractive Index: 1.575
• PSA: 28.68000
• LogP: 3.23510

2-chloro-6-(trifluoromethyl)-1H-1,3-benzodiazole Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-chloro-6-(trifluoromethyl)-1H-1,3-benzodiazole

Recent Advances in the Study of 2-Chloro-6-(trifluoromethyl)-1H-1,3-benzodiazole (CAS: 86604-86-6)

2-Chloro-6-(trifluoromethyl)-1H-1,3-benzodiazole (CAS: 86604-86-6) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile scaffold in drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents. This research brief synthesizes the latest findings on this compound, highlighting its synthetic pathways, biological activities, and potential industrial applications.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the synthesis of 2-chloro-6-(trifluoromethyl)-1H-1,3-benzodiazole derivatives and their inhibitory effects on bacterial DNA gyrase. The researchers employed a multi-step synthetic route starting from commercially available precursors, optimizing reaction conditions to achieve high yields and purity. The synthesized compounds demonstrated potent inhibitory activity against Escherichia coli and Staphylococcus aureus, with IC50 values in the low micromolar range. These findings suggest that this compound could serve as a promising lead for the development of novel antibiotics.

In another study, researchers explored the application of 2-chloro-6-(trifluoromethyl)-1H-1,3-benzodiazole in cancer therapy. The compound was found to exhibit selective cytotoxicity against certain cancer cell lines, particularly those with overexpressed tyrosine kinase receptors. Mechanistic studies revealed that the compound induces apoptosis through the mitochondrial pathway, making it a potential candidate for targeted cancer therapies. Further in vivo studies are currently underway to evaluate its pharmacokinetics and toxicity profiles.

From an industrial perspective, the compound's stability and reactivity have made it a valuable intermediate in the synthesis of more complex molecules. Recent patents have highlighted its use in the production of agrochemicals and materials science applications, such as organic semiconductors. Its trifluoromethyl group enhances lipophilicity, which is advantageous for improving the bioavailability of derived pharmaceuticals.

Despite these promising developments, challenges remain in the large-scale synthesis and formulation of 2-chloro-6-(trifluoromethyl)-1H-1,3-benzodiazole. Researchers are actively working on greener synthetic methods to reduce environmental impact and improve cost-efficiency. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into practical applications.

In conclusion, 2-chloro-6-(trifluoromethyl)-1H-1,3-benzodiazole (CAS: 86604-86-6) represents a multifaceted compound with significant potential in medicinal chemistry and beyond. Ongoing research continues to uncover new applications and optimize its properties, positioning it as a key player in future drug discovery and material science innovations.